Cas no 1353946-55-0 ({2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester)

• Product Name: {2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
• CAS No: 1353946-55-0
• MF: C₁₈H₂₅ClN₂O₃
• MW: 352.855704069138
• CID: 2160756
• Update Time: 2025-05-20

{2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• {2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
• 2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
• AM92267
• {2-[(2-Chloroacetyl)ethylamino]cyclohexyl}carbamic acid benzyl ester

• Inchi： 1S/C18H25ClN2O3/c1-2-21(17(22)12-19)16-11-7-6-10-15(16)20-18(23)24-13-14-8-4-3-5-9-14/h3-5,8-9,15-16H,2,6-7,10-13H2,1H3,(H,20,23)
• InChI Key： OUUXPGNENYIVTB-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)C1CCCCC1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 413
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on {2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester

Compound CAS No. 1353946-55-0: {2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester

The compound with CAS No. 1353946-55-0, known as {2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexyl ring substituted with an ethylamino group and a benzyl ester moiety. The presence of the chloro-acetyl group introduces additional functionality, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The cyclohexyl ring provides structural rigidity, while the ethyl-amino group introduces hydrogen bonding capabilities, enhancing the molecule's interaction with biological targets. The benzyl ester moiety not only improves solubility but also serves as a protective group during synthesis, facilitating downstream reactions.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its use in the synthesis of peptide analogs and other bioactive agents, leveraging its structural complexity to design molecules with enhanced pharmacokinetic properties. The chloro-acetyl group, in particular, has been shown to play a critical role in modulating the activity of these agents.

From a synthetic perspective, the compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and esterifications. The synthesis begins with the preparation of the chloro-acetyl derivative, followed by coupling with the cyclohexyl amine derivative. The final step involves esterification with benzyl alcohol to yield the target compound.

Recent advancements in green chemistry have also inspired more sustainable methods for synthesizing this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields compared to traditional methods. Such innovations not only enhance the efficiency of production but also align with global efforts to minimize environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has been thoroughly investigated, with results indicating that it remains stable for extended periods when stored in dry conditions away from light.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated moderate inhibitory activity against several enzymes implicated in inflammatory diseases, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, preliminary studies on cellular uptake indicate that this compound exhibits favorable permeability across cell membranes, which is essential for its bioavailability.

Another area of active research involves the exploration of this compound's stereochemical properties. The presence of multiple stereogenic centers within its structure necessitates careful consideration during synthesis to ensure optimal enantiomeric purity. Techniques such as chiral chromatography and asymmetric synthesis have been employed to address these challenges effectively.

In conclusion, {2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester (CAS No. 1353946-55-0) stands out as a valuable molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for further exploration in drug discovery and development.